Diflorasone

• IUPAC Name: (6S,8S,9R,10S,11S,13S,14S,16S,17R)-6,9-difluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C22H28F2O5/c1-11-6-13-14-8-16(23)15-7-12(26)4-5-19(15,2)21(14,24)17(27)9-20(13,3)22(11,29)18(28)10-25/h4-5,7,11,13-14,16-17,25,27,29H,6,8-10H2,1-3H3/t11-,13-,14-,16-,17-,19-,20-,21-,22-/m0/s1
• InChI Key: WXURHACBFYSXBI-XHIJKXOTSA-N
• Canonical SMILES: CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C)F
• Isomeric SMILES: C[C@H]1C[C@H]2[C@@H]3C[C@@H](C4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)CO)O)C)O)F)C)F
• Molecular Formula: C22H28F2O5
• DSSTOX Substance ID: DTXSID201036185
• Molecular Weight: 410.5 g/mol
• Physical Description: Solid
• Solubility: 8.53e-02 g/L
• Mechanism of Action: The precise mechanism of the antiinflammatory activity of topical steroids in the treatment of steroid-responsive dermatoses, in general, is uncertain. However, corticosteroids are thought to act by the induction of phospholipase A₂ inhibitory proteins, collectively called lipocortins. It is postulated that these proteins control the biosynthesis of potent mediators of inflammation such as prostaglandins and leukotrienes by inhibiting the release of their common precursor arachidonic acid. Arachidonic acid is released from membrane phospholipids by phospholipase A₂.
• CAS No.: 2557-49-5

Description

Diflorasone is a potent topical corticosteroid used to treat various inflammatory skin conditions such as erythema, pruritus, and discomfort . It is known for its anti-inflammatory, antipruritic, and vasoconstrictive properties . The chemical formula for this compound is C22H28F2O5, and it is commonly available in the form of creams and ointments .

Scientific Research Applications

Diflorasone has several scientific research applications, including:

Chemistry: Used as a model compound to study the effects of fluorination on steroid activity.

Biology: Investigated for its effects on cellular processes and inflammation pathways.

Medicine: Widely used in dermatology to treat inflammatory skin conditions such as psoriasis and eczema.

Industry: Formulated into various topical products for therapeutic use.

Safety and Hazards

Diflorasone should be handled with care to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. It is recommended to use personal protective equipment and ensure adequate ventilation.

Future Directions

Diflorasone is used to treat skin irritation and rashes. It is recommended that treatment should be limited to 2 consecutive weeks and therapy should be discontinued when adequate results have been achieved. The future directions of this compound will likely continue to focus on its use in treating various skin conditions.

Mechanism of Action

Target of Action

Diflorasone primarily targets phospholipase A2 inhibitory proteins , collectively known as lipocortins . These proteins play a crucial role in controlling the biosynthesis of potent mediators of inflammation .

Mode of Action

It is postulated that this compound acts by inducing lipocortins . These proteins inhibit the release of arachidonic acid , a common precursor of potent mediators of inflammation .

Biochemical Pathways

This compound affects the biochemical pathways involving prostaglandins and leukotrienes . By inhibiting the release of arachidonic acid, this compound controls the biosynthesis of these potent mediators of inflammation . This action results in the reduction of inflammation and associated symptoms.

Pharmacokinetics

Topically applied this compound can be absorbed through normal intact skin . The extent of percutaneous absorption of this compound is determined by many factors, including the vehicle, the integrity of the epidermal barrier, and the use of occlusive dressings . Once absorbed through the skin, this compound is handled through pharmacokinetic pathways similar to systemically administered corticosteroids . It is primarily metabolized in the liver and then excreted by the kidneys .

Result of Action

This compound exhibits anti-inflammatory, antipruritic, and vasoconstrictive properties . It provides relief from the inflammatory and pruritic manifestations of corticosteroid-responsive dermatoses . The molecular and cellular effects of this compound’s action result in the reduction of erythema, pruritus, and discomfort associated with various inflammatory skin conditions .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, occlusive dressings can substantially increase the percutaneous absorption of this compound . Moreover, inflammation and/or other disease processes in the skin can increase percutaneous absorption . Therefore, the condition of the skin and the method of application can significantly impact the action of this compound.

Biochemical Analysis

Biochemical Properties

Diflorasone acts as a corticosteroid hormone receptor agonist, exhibiting anti-inflammatory and immunosuppressive properties . It enters the cell by diffusion across the cell membrane and binds to the glucocorticoid receptor (GR) in the cytoplasm . The name of the compound, this compound, is central to its function and interactions within biochemical reactions.

Cellular Effects

This compound has anti-inflammatory, antipruritic, and vasoconstrictive properties . Once absorbed through the skin, it is handled through pharmacokinetic pathways similar to systemically administered corticosteroids . This compound influences cell function by reducing inflammation and itching, and by constricting blood vessels .

Molecular Mechanism

The precise mechanism of the anti-inflammatory activity of this compound, like other topical steroids, is uncertain. Corticosteroids are thought to act by the induction of phospholipase A2 inhibitory proteins, collectively called lipocortins . These proteins control the biosynthesis of potent mediators of inflammation such as prostaglandins and leukotrienes by inhibiting the release of their common precursor arachidonic acid .

Temporal Effects in Laboratory Settings

It is recommended that treatment should be limited to 2 consecutive weeks and therapy should be discontinued when adequate results have been achieved .

Dosage Effects in Animal Models

Corticosteroids are generally teratogenic in laboratory animals when administered systemically at relatively low dosage levels .

Metabolic Pathways

Once absorbed through the skin, this compound is metabolized, primarily in the liver, and then excreted by the kidneys .

Transport and Distribution

Once absorbed through the skin, topical corticosteroids like this compound are handled through pharmacokinetic pathways similar to systemically administered corticosteroids .

Subcellular Localization

As a corticosteroid hormone receptor agonist, it is likely to be found in the cytoplasm where it binds to the glucocorticoid receptor .

Preparation Methods

The synthetic route typically involves the use of fluorinating agents and specific reaction conditions to achieve the desired fluorinated steroid . Industrial production methods involve the formulation of diflorasone diacetate in a hydrophilic cream base containing propylene glycol, stearic acid, polysorbate 60, sorbitan monostearate, and other excipients .

Chemical Reactions Analysis

Diflorasone undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in this compound.

Substitution: Fluorine atoms in this compound can be substituted with other halogens or functional groups under specific conditions.

Common reagents used in these reactions include fluorinating agents, reducing agents, and oxidizing agents. The major products formed from these reactions depend on the specific conditions and reagents used .

Comparison with Similar Compounds

Diflorasone is compared with other topical corticosteroids such as clobetasol and fluocinonide . While all these compounds have anti-inflammatory properties, this compound is unique due to its specific fluorination pattern, which enhances its potency and efficacy . Similar compounds include:

Clobetasol: A very high potency corticosteroid used for severe skin conditions.

Fluocinonide: Another potent corticosteroid used for inflammatory skin conditions.

This compound’s unique fluorination pattern and high potency make it a valuable option for treating corticosteroid-responsive dermatoses .

Customer Q & A

Q1: What is the primary mechanism of action of Diflorasone Diacetate?

A1: this compound Diacetate exerts its effects by mimicking the action of cortisol, a natural hormone produced by the adrenal glands. [] While the exact mechanism is complex, this compound Diacetate is known to bind to intracellular glucocorticoid receptors. This binding leads to a cascade of downstream effects, including modulation of gene transcription and ultimately, suppression of the inflammatory and immune responses. [, ]

Q2: How does this compound Diacetate's interaction with glucocorticoid receptors lead to reduced inflammation?

A2: The this compound Diacetate-receptor complex primarily acts by inhibiting the production of inflammatory mediators like prostaglandins and leukotrienes. [, ] Additionally, it suppresses the migration of inflammatory cells to the site of inflammation, reducing swelling, redness, and other inflammatory symptoms. [, ]

Q3: What is the molecular formula and weight of this compound Diacetate?

A3: this compound Diacetate has the molecular formula C₂₆H₃₆F₂O₇ and a molecular weight of 494.56 g/mol. []

Q4: Is there any spectroscopic data available for this compound Diacetate?

A4: While the provided abstracts do not detail specific spectroscopic data, techniques like NMR (Nuclear Magnetic Resonance) and Mass Spectrometry are commonly employed to confirm the structure and purity of this compound Diacetate. []

Q5: What is the percutaneous absorption rate of this compound Diacetate in humans?

A5: Studies indicate that the percutaneous absorption of this compound Diacetate in humans is relatively low, with approximately 1.1% of the applied dose being absorbed systemically. [] This low systemic absorption is favorable for minimizing the risk of systemic side effects.

Q6: How is this compound Diacetate metabolized and excreted?

A6: While the provided research does not delve into specific metabolic pathways, this compound Diacetate is primarily metabolized in the liver, like most corticosteroids. [, ] Excretion occurs mainly through the kidneys, with a smaller portion eliminated in feces. []

Q7: Does this compound Diacetate accumulate in the skin?

A7: Yes, research indicates that this compound Diacetate, like other corticosteroids, can accumulate in the stratum corneum, the outermost layer of the skin. [] This reservoir effect allows for a longer duration of action, enabling once-daily application for some formulations.

Q8: What skin conditions have been studied for treatment with this compound Diacetate?

A8: this compound Diacetate has been investigated in clinical trials for its efficacy in treating a variety of inflammatory skin conditions, including psoriasis [, , , , , , ], atopic dermatitis/eczema [, , , , ], and allergic contact dermatitis. [, ]

Q9: Has this compound Diacetate demonstrated effectiveness in these studies?

A9: Yes, numerous studies have demonstrated the efficacy of this compound Diacetate in treating various inflammatory skin conditions. It has shown comparable or superior efficacy to other topical corticosteroids like Betamethasone Valerate and Fluocinonide in clinical trials. [, , , ]

Q10: Are there any animal models used to study the efficacy of this compound Diacetate?

A10: Yes, animal models, particularly mouse models, have been employed to investigate the effects of this compound Diacetate. [, , , ] These models often involve inducing allergic contact dermatitis in mice and then evaluating the efficacy of this compound Diacetate in reducing inflammation and modulating immune responses.

Q11: What are the potential local side effects of this compound Diacetate?

A11: While generally well-tolerated, this compound Diacetate, like other topical corticosteroids, can cause local side effects such as skin thinning (atrophy), telangiectasia (dilation of small blood vessels), and hypopigmentation (lightening of the skin). [, , ]

Q12: Can long-term use of this compound Diacetate lead to systemic side effects?

A12: While systemic absorption is low, prolonged or excessive use of potent topical corticosteroids like this compound Diacetate can potentially lead to systemic effects such as adrenal suppression. [, ]

Q13: How does the chemical structure of this compound Diacetate contribute to its potency?

A13: The presence of fluorine atoms at specific positions on the this compound Diacetate molecule is known to increase its potency compared to other corticosteroids. [, ] Additionally, the diacetate esterification enhances its lipophilicity, facilitating better penetration through the skin barrier. [, ]

Q14: What are some strategies employed to enhance the delivery and efficacy of this compound Diacetate?

A14: Various formulation strategies have been explored to improve the delivery and efficacy of this compound Diacetate. These include the use of specific vehicles like propylene glycol, which enhances penetration, [, , ] and the development of cream and ointment formulations that provide optimal drug release and skin retention. [, ]

Q15: What analytical techniques are used to quantify this compound Diacetate in formulations?

A15: High-Performance Liquid Chromatography (HPLC) is a commonly employed technique for quantifying this compound Diacetate in pharmaceutical formulations. [, ] This method allows for accurate and precise measurement of the drug concentration, ensuring quality control and consistency in manufacturing.